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Compound of Interest

Compound Name: Cholesteryl lignocerate

CAS No.: 73024-96-1

Cat. No.: B1193965

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Cholesteryl lignocerate is a cholesteryl ester containing lignoceric acid, a saturated very-long-

chain fatty acid (VLCFA). The accumulation of cholesteryl esters, including those with VLCFAs,

is a hallmark of various cellular processes and is implicated in the pathology of several

diseases. Accurate and efficient extraction of cholesteryl lignocerate from cultured cells is

crucial for downstream analysis, such as mass spectrometry, to understand its role in metabolic

pathways and for the development of therapeutic interventions.

This document provides detailed protocols for the extraction of cholesteryl lignocerate from

cells, focusing on established methods that ensure high recovery and purity. The protocols are

designed to be a practical guide for researchers in academic and industrial settings.

Comparison of Lipid Extraction Methods
The choice of extraction method can influence the yield and purity of the extracted cholesteryl
lignocerate. The Folch and Bligh & Dyer methods are considered the gold standards for total
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lipid extraction and are effective for VLCFAs.[1]

Feature Folch Method Bligh & Dyer Method

Solvent System Chloroform:Methanol (2:1, v/v)
Chloroform:Methanol:Water

(1:2:0.8, v/v/v)

Phases
Biphasic (organic and

aqueous)

Initially monophasic, then

biphasic after water addition

Sample Type Tissues, cells Tissues, cells, biological fluids

Advantages
High recovery of a broad range

of lipids.

Rapid and efficient for a wide

variety of samples.

Disadvantages
Requires larger solvent

volumes.

Can be less efficient for

samples with very high or low

lipid content without

optimization.

Experimental Protocols
Protocol 1: Modified Folch Method for Cholesteryl
Lignocerate Extraction from Cultured Cells
This protocol is a robust method for the total lipid extraction from cultured cells, with

considerations for the hydrophobic nature of cholesteryl lignocerate.

Materials:

Cultured cells (e.g., in a T-75 flask or 10 cm dish)

Phosphate-buffered saline (PBS), ice-cold

Chloroform (HPLC grade)

Methanol (HPLC grade)

Deionized water
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Glass centrifuge tubes with PTFE-lined caps

Glass Pasteur pipettes

Nitrogen gas stream or vacuum evaporator

Vortex mixer

Centrifuge

Procedure:

Cell Harvesting:

Aspirate the culture medium from the cell monolayer.

Wash the cells twice with ice-cold PBS.

Harvest the cells by scraping in 1 mL of ice-cold PBS and transfer the cell suspension to a

glass centrifuge tube.

Lipid Extraction:

To the 1 mL of cell suspension, add 3.75 mL of a chloroform:methanol (2:1, v/v) solution.

Vortex the mixture vigorously for 2 minutes to ensure thorough mixing and cell lysis. This

creates a single-phase system.

Incubate the mixture at room temperature for 20 minutes.

Phase Separation:

Add 1.25 mL of deionized water to the mixture.

Vortex for 1 minute.

Centrifuge the tube at 2,000 x g for 10 minutes at 4°C to facilitate phase separation. You

will observe a lower organic phase (chloroform) containing the lipids and an upper

aqueous phase (methanol and water).
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Lipid Collection:

Carefully aspirate and discard the upper aqueous phase using a glass Pasteur pipette.

Collect the lower organic phase, which contains the cholesteryl lignocerate, and transfer

it to a clean glass tube.

Drying and Storage:

Evaporate the chloroform under a gentle stream of nitrogen or using a vacuum evaporator.

The dried lipid extract can be stored at -80°C until further analysis.

Protocol 2: Bligh & Dyer Method for Cholesteryl
Lignocerate Extraction
This method is a rapid alternative to the Folch method and is also highly effective for the

extraction of total lipids, including cholesteryl lignocerate.

Materials:

Same as for the Folch method.

Procedure:

Cell Harvesting:

Follow the same procedure as in the Folch method (Protocol 1, step 1).

Lipid Extraction:

To the 1 mL of cell suspension in a glass centrifuge tube, add 3.75 mL of a

chloroform:methanol (1:2, v/v) solution.

Vortex vigorously for 2 minutes to create a single-phase system and lyse the cells.

Phase Separation:
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Add 1.25 mL of chloroform and vortex for 1 minute.

Add 1.25 mL of deionized water and vortex for 1 minute.

Centrifuge at 2,000 x g for 10 minutes at 4°C to separate the phases.

Lipid Collection:

Collect the lower chloroform phase containing the lipids as described in the Folch method

(Protocol 1, step 4).

Drying and Storage:

Evaporate the solvent and store the dried lipid extract as described in the Folch method

(Protocol 1, step 5).

Protocol 3: Solid-Phase Extraction (SPE) for Cholesteryl
Ester Enrichment
Following total lipid extraction, SPE can be used to separate cholesteryl esters from other lipid

classes, thereby enriching the sample for cholesteryl lignocerate.

Materials:

Dried total lipid extract from Protocol 1 or 2.

Silica-based SPE cartridge (e.g., 100 mg).

Hexane (HPLC grade).

Hexane:Ethyl Acetate (98:2, v/v).

Methanol (HPLC grade).

SPE vacuum manifold.

Procedure:

Cartridge Conditioning:
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Place the silica SPE cartridge on the vacuum manifold.

Wash the cartridge with 3 mL of methanol followed by 3 mL of hexane. Do not let the

cartridge run dry.

Sample Loading:

Redissolve the dried lipid extract in a minimal volume of hexane (e.g., 200 µL).

Load the redissolved sample onto the conditioned SPE cartridge.

Elution of Neutral Lipids:

Wash the cartridge with 3 mL of hexane to elute non-polar lipids like hydrocarbons.

Discard this fraction.

Elution of Cholesteryl Esters:

Elute the cholesteryl esters with 5 mL of hexane:ethyl acetate (98:2, v/v). Collect this

fraction in a clean glass tube. This fraction will contain the cholesteryl lignocerate.

Drying and Storage:

Evaporate the solvent from the collected fraction under a nitrogen stream or in a vacuum

evaporator.

Store the enriched cholesteryl ester fraction at -80°C.
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Figure 1: Experimental Workflow for Cholesteryl Lignocerate Extraction and Enrichment.
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Caption: Workflow for extraction and enrichment of cholesteryl lignocerate.
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Signaling Pathway and Logical Relationships

Figure 2: Logical Relationships in Cholesteryl Lignocerate Extraction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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